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The efficacy of Fenbendazole varies across different cancer cell lines, as demonstrated by
metrics such as the half-maximal inhibitory concentration (IC50) and the induction of apoptosis.

Table 1: Comparative IC50 Values of Fenbendazole in
Vari : ~ell L

. IC50 Value Incubation
Cancer Type Cell Line . Reference
(M) Time

Colorectal

SNU-C5 0.50 72 hours [1]
Cancer
Colorectal
Cancer (5-FU SNU-C5/5-FUR 4.09 72 hours [1]
Resistant)
Lung Cancer A549 11.7 Not Specified [2]
Ovarian Cancer A2780 0.44 48 hours
Ovarian Cancer SKOV3 1.05 48 hours
Cervical Cancer HelLa Not Specified Not Specified [3]
Hepatocellular N N

H4IIE Not Specified Not Specified [4]

Carcinoma
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Table 2: Apoptosis Induction by Fenbendazole in
Diff : ~ell L

Percentage
Treatment Treatment
Cancer _ ) . of
Cell Line Concentrati  Duration . Reference
Type Apoptotic
on (UM) (hours)
Cells (%)
Leukemia HL-60 0.5 16 16 [5]
Leukemia HL-60 0.2 72 8 [5]
Ovarian N »
A2780 Not Specified  Not Specified  33.30 [6]
Cancer
Ovarian a N
SKOV3 Not Specified  Not Specified 54.28 [6]
Cancer

Signaling Pathways and Mechanisms of Action

Fenbendazole exerts its anti-cancer effects through multiple mechanisms, primarily by inducing

apoptosis, causing cell cycle arrest, and interfering with cellular metabolism.

Apoptosis Induction

Fenbendazole induces programmed cell death through both p53-dependent and p53-

independent pathways. This involves mitochondrial injury and the activation of the Caspase-
3/PARP pathway.[1]
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Caption: Fenbendazole-induced apoptotic signaling pathway.

Cell Cycle Arrest

Fenbendazole causes cell cycle arrest at the G2/M phase, a process mediated by the p53-p21
pathway.[1] This prevents cancer cells from progressing through mitosis and leads to cell
death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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